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Compound of Interest

Compound Name: 5-Ethyl-1,3-dihydro-2H-indol-2-one

Cat. No.: B1311639

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5-Ethyl-1,3-dihydro-2H-indol-2-one, also known as 5-Ethyloxindole. It includes a
detailed summary of its molecular characteristics, standardized experimental protocols for its
synthesis and characterization, and an exploration of the potential biological significance of the
broader oxindole scaffold in relevant signaling pathways. This document is intended to serve as
a foundational resource for researchers engaged in the fields of medicinal chemistry,
pharmacology, and drug development.

Core Molecular Data

5-Ethyl-1,3-dihydro-2H-indol-2-one is a derivative of oxindole, a heterocyclic compound
featuring a fused benzene and pyrrolidone ring system. The presence of an ethyl group at the
5-position of the aromatic ring distinguishes this particular molecule.

Quantitative Molecular and Physical Properties

The fundamental physicochemical properties of 5-Ethyl-1,3-dihydro-2H-indol-2-one are
summarized in the table below. These data are computationally derived and have been
aggregated from established chemical databases.[1]
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Property Value Source

Molecular Weight 161.20 g/mol PubChem[1]
Molecular Formula C10H11NO PubChem[1]
IUPAC Name 5-ethyl-1,3-dihydroindol-2-one PubChem[1]
CAS Number 150560-61-5 PubChem[1]
Monoisotopic Mass 161.084063974 Da PubChem[1]

5-Ethyloxindole, 5-ethyl-1,3-
Synonyms ) ) PubChem[1]
dihydroindol-2-one

Experimental Protocols

The following sections outline generalized experimental procedures for the synthesis and
characterization of 5-Ethyl-1,3-dihydro-2H-indol-2-one. These protocols are based on
established methods for the synthesis of substituted oxindoles and standard analytical
techniques for structural elucidation and purity assessment.

Synthesis Workflow

A common synthetic route to produce 5-substituted oxindoles involves the cyclization of a
corresponding a-chloroacetanilide precursor. The following diagram illustrates a generalized
workflow for such a synthesis.
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Synthesis of 5-Ethyl-1,3-dihydro-2H-indol-2-one

Start: 4-Ethylaniline

Acylation with Chloroacetyl Chloride

Purification of 2-Chloro-N-(4-ethylphenyl)acetamide

Friedel-Crafts Cyclization (e.g., with AICI3)

Quenching and Work-up

Purification of 5-Ethyl-1,3-dihydro-2H-indol-2-one

Final Product

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Characterization Workflow

Purified Product

\ J
NMR Spectroscopy (*H and 13C)| | Mass Spectrometry (e.g., ESI-MS) |

v
Purity Assessment (e.g., HPLC)

Infrared (IR) Spectroscopy |
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Receptor Tyrosine Kinase (RTK) Signaling Pathway
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(e.g., 5-Ethyloxindole analog)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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